Cas no 1309569-14-9 (1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene)

1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene is a specialized aromatic compound featuring a nitro group, a benzenesulfoxylmethyl moiety, and a pentafluorosulfanyl substituent. The pentafluorosulfanyl (SF₅) group enhances the molecule's stability and electron-withdrawing properties, making it valuable in advanced synthetic applications, including agrochemicals and pharmaceuticals. The nitro group contributes to reactivity in electrophilic substitution and reduction reactions, while the benzenesulfoxylmethyl functionality offers potential for further derivatization. This compound is particularly useful in the development of high-performance materials and bioactive molecules due to its unique electronic and steric characteristics. Its structural complexity allows for precise tuning in research and industrial processes.

1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene structure

1309569-14-9 structure

Product Name:1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene

CAS No:1309569-14-9

MF:C₁₃H₁₀F₅NO₄S₂

MW:403.344818592072

MDL:MFCD22370104

CID:2855446

PubChem ID:53343877

Update Time:2025-06-07

1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene
- [3-(benzenesulfonylmethyl)-4-nitrophenyl]-pentafluoro-lambda6-sulfane
- 1309569-14-9
- MFCD22370104
- 1-nitro-4-(pentafluoro-lambda~6~-sulfanyl)-2-[(phenylsulfonyl)methyl]benzene
- AKOS016015702
- MDL： MFCD22370104
- Inchi： 1S/C13H10F5NO4S2/c14-25(15,16,17,18)12-6-7-13(19(20)21)10(8-12)9-24(22,23)11-4-2-1-3-5-11/h1-8H,9H2
- InChI Key： OAIYVOHECWCSJD-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=C(CS(C2C=CC=CC=2)(=O)=O)C=1)[N+](=O)[O-])(F)(F)(F)(F)F

Computed Properties

Exact Mass: 402.99714096Da
Monoisotopic Mass: 402.99714096Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 619
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.8
Topological Polar Surface Area: 89.3Å²

1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N191370-250mg	1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene	1309569-14-9		250mg	$ 290.00	2022-06-03
TRC	N191370-500mg	1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene	1309569-14-9		500mg	$ 485.00	2022-06-03
abcr	AB304842-500 mg	1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene, 95%; .	1309569-14-9	95%	500 mg	€426.60	2023-07-19
abcr	AB304842-1 g	1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene, 95%; .	1309569-14-9	95%	1 g	€540.00	2023-07-19
abcr	AB304842-5 g	1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene, 95%; .	1309569-14-9	95%	5 g	€815.40	2023-07-19
abcr	AB304842-500mg	1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene, 95%; .	1309569-14-9	95%	500mg	€426.60	2025-02-18
abcr	AB304842-1g	1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene, 95%; .	1309569-14-9	95%	1g	€540.00	2025-02-18
abcr	AB304842-5g	1-Nitro-2-benzenesulfoxylmethyl-4-(pentafluorosulfanyl)benzene, 95%; .	1309569-14-9	95%	5g	€815.40	2025-02-18